4-Chloro-3-propoxybenzenesulfonamide

• Molecular Formula: C9H12ClNO3S
• Molecular Weight: 249.709
• IUPAC Name: 4-chloro-3-propoxybenzenesulfonamide
• InChI: InChI=1S/C9H12ClNO3S/c1-2-5-14-9-6-7(15(11,12)13)3-4-8(9)10/h3-4,6H,2,5H2,1H3,(H2,11,12,13)
• InChI Key: AEXDQBKJWQGZDX-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=CC(=C1)S(=O)(=O)N)Cl

Description

4-Chloro-3-propoxybenzenesulfonamide is a sulfonamide derivative characterized by a benzene ring substituted with a chlorine atom at position 4, a propoxy group (-OCH₂CH₂CH₃) at position 3, and a sulfonamide (-SO₂NH₂) functional group. Sulfonamides are widely explored in pharmaceutical and materials research due to their bioactivity and versatility in chemical modifications.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features, molecular formulas, and applications of 4-Chloro-3-propoxybenzenesulfonamide and its analogs:

Compound Name	Substituents/Modifications	Molecular Formula	CAS Number	Key Applications/Properties	References
4-Chloro-3-propoxybenzenesulfonamide	-Cl (C4), -OCH₂CH₂CH₃ (C3), -SO₂NH₂	C₉H₁₁ClNO₃S*	Not provided	Likely medicinal chemistry research
4-Chloro-3-nitrobenzenesulfonamide	-Cl (C4), -NO₂ (C3), -SO₂NH₂	C₆H₅ClN₂O₄S	Not provided	Versatile research chemical; pilot-scale synthesis
5-Chloro-3-methyl-N-(4-propylsulfonylphenyl)-1-benzothiophene-2-sulfonamide	Benzothiophene core, -Cl, -CH₃, -SO₂NH-(aryl)	Not explicitly listed	404964-12-1	Pharmaceutical candidate (e.g., enzyme inhibition)
N-(sec-butyl)-4-chloro-3-propoxybenzenesulfonamide	-Cl (C4), -OCH₂CH₂CH₃ (C3), -SO₂NH-sec-butyl	Not explicitly listed	Not provided	Enhanced lipophilicity for drug delivery
3-[[[5-(Aminocarbonyl)-1-methyl-3-propyl-1H-pyrazol-4-yl]amino]carbonyl]-4-propoxybenzene	Pyrazole-carboxamide, -OCH₂CH₂CH₃ (C4)	C₁₈H₂₄N₄O₃	139756-04-0	Kinase or phosphodiesterase inhibition

*Inferred based on substituents.

Key Observations:

• Electron-Withdrawing vs.
• Lipophilicity : The propoxy group in 4-Chloro-3-propoxybenzenesulfonamide improves membrane permeability relative to nitro or sulfonyl analogs, as seen in N-(sec-butyl)-4-chloro-3-propoxybenzenesulfonamide .